18A
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Overview
Description
HIV-1 Inhibitor 18A is a specific inhibitor of the entry of a wide range of HIV-1 isolates.
Scientific Research Applications
Urea derivatives, including those related to the mentioned compound, have shown potential in enzyme inhibition and anticancer activities. N-(1,3-benzothiazol-2-yl)-N'-(3-methylphenyl)urea, a similar compound, exhibited in vitro anticancer activity with significant potency (Mustafa, Perveen, & Khan, 2014).
Derivatives of benzothiadiazole, like the compound , have been identified as selective inhibitors in neurological studies, particularly as norepinephrine transporter inhibitors, which may have implications in pain management and psychiatric conditions (O'Neill et al., 2011).
In another study, compounds similar to 1-(2,1,3-Benzothiadiazol-4-yl)-3-[(E)-(4-hydroxyphenyl)methyleneamino]urea exhibited keto/enol tautomerism, influenced by the solvent polarizability. This property could be significant in developing solvatochromic materials or sensors (Matwijczuk et al., 2017).
Benzothiazole derivatives, closely related to the compound , have demonstrated antioxidant activity, which might be leveraged in designing therapeutic agents for conditions involving oxidative stress (Cabrera-Pérez et al., 2016).
In the field of materials science, benzothiadiazole derivatives have been used in photovoltaic devices, suggesting potential applications in solar energy technologies (Helgesen, Bjerring, Nielsen, & Krebs, 2010).
Mechanism of Action
- Additionally, IN interacts with the cellular protein LEDGF/p75, which tethers the preintegration complex (PIC) to specific sites on chromatin during integration .
- IN is essential for proper virion maturation, as it interacts with the viral RNA genome to ensure encapsulation of ribonucleoprotein complexes within the protective capsid core .
Target of Action
Mode of Action
Biochemical Pathways
Action Environment
Properties
IUPAC Name |
1-(2,1,3-benzothiadiazol-4-yl)-3-[(E)-(4-hydroxyphenyl)methylideneamino]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N5O2S/c20-10-6-4-9(5-7-10)8-15-17-14(21)16-11-2-1-3-12-13(11)19-22-18-12/h1-8,20H,(H2,16,17,21)/b15-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRTYYEYYXURINZ-OVCLIPMQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)NC(=O)NN=CC3=CC=C(C=C3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=NSN=C2C(=C1)NC(=O)N/N=C/C3=CC=C(C=C3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.